Cas no 2172477-17-5 (3-(1-hydroxycyclopentyl)thiolane-3-carboxylic acid)

• Product Name: 3-(1-hydroxycyclopentyl)thiolane-3-carboxylic acid
• CAS No: 2172477-17-5
• MF: C₁₀H₁₆O₃S
• MW: 216.297242164612
• CID: 6246422
• PubChem ID: 165602566
• Update Time: 2025-10-30

3-(1-hydroxycyclopentyl)thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxycyclopentyl)thiolane-3-carboxylic acid
• 2172477-17-5
• EN300-1633680

• Inchi： 1S/C10H16O3S/c11-8(12)9(5-6-14-7-9)10(13)3-1-2-4-10/h13H,1-7H2,(H,11,12)
• InChI Key： PQSINRDKWVDLQU-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(C1)C1(CCCC1)O

Computed Properties

• Exact Mass: 216.08201554g/mol
• Monoisotopic Mass: 216.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-(1-hydroxycyclopentyl)thiolane-3-carboxylic acid

3-(1-Hydroxycyclopentyl)Thiolane-3-Carboxylic Acid: A Comprehensive Overview

3-(1-Hydroxycyclopentyl)Thiolane-3-Carboxylic Acid, identified by the CAS registry number CAS No. 2172477-17-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities, making it a subject of extensive research.

The molecular structure of 3-(1-Hydroxycyclopentyl)Thiolane-3-Carboxylic Acid comprises a thiolane ring (a five-membered sulfur-containing ring) substituted with a hydroxycyclopentyl group at the 1-position and a carboxylic acid group at the 3-position. This arrangement imparts the compound with unique chemical reactivity and biological activity. The presence of the hydroxyl group introduces hydrophilic characteristics, while the thiolane ring contributes to the compound's stability and flexibility.

Recent studies have explored the synthesis of this compound through various routes, including ring-opening reactions and intramolecular cyclizations. These methods have not only improved the yield but also enhanced the purity of the product, making it more viable for large-scale production. Researchers have also investigated the stereochemistry of the compound, revealing that the configuration at the hydroxyl group significantly influences its pharmacokinetic properties.

In terms of applications, 3-(1-Hydroxycyclopentyl)Thiolane-3-Carboxylic Acid has shown promise in drug delivery systems due to its ability to form stable complexes with metal ions. Additionally, its biocompatibility has led to its consideration in biomedical applications, such as tissue engineering and drug targeting. Recent in vitro studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of pro-inflammatory cytokines.

The compound's interaction with biological systems has been a focal point of recent research. Computational models have been employed to predict its binding affinity to various proteins, providing insights into its therapeutic potential. For instance, molecular docking studies suggest that it may act as an inhibitor of certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease.

Furthermore, the environmental impact of 3-(1-Hydroxycyclopentyl)Thiolane-3-Carboxylic Acid has been assessed in eco-toxicological studies. Results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions, which is crucial for its potential use in pharmaceuticals and agrochemicals.

In conclusion, 3-(1-Hydroxycyclopentyl)Thiolane-3-Carboxylic Acid, with its distinctive chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to materials science, with ongoing studies shedding light on its mechanisms of action and optimization strategies. As research progresses, this compound is poised to make significant contributions to various industries, underscoring its importance in contemporary chemical research.